![molecular formula C12H24N2O2 B1399743 Tert-butyl 4-amino-2,2-dimethylpiperidine-1-carboxylate CAS No. 1361396-89-5](/img/structure/B1399743.png)
Tert-butyl 4-amino-2,2-dimethylpiperidine-1-carboxylate
Overview
Description
Tert-butyl 4-amino-2,2-dimethylpiperidine-1-carboxylate is a chemical compound with the molecular formula C12H24N2O2 . It has a molecular weight of 228.33 . The compound contains a total of 40 bonds, including 16 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 six-membered ring, 1 (thio-) carbamate (aliphatic), and 1 primary amine (aliphatic) .
Molecular Structure Analysis
The InChI code for Tert-butyl 4-amino-2,2-dimethylpiperidine-1-carboxylate is 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-6-9(13)8-12(14,4)5/h9H,6-8,13H2,1-5H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
Tert-butyl 4-amino-2,2-dimethylpiperidine-1-carboxylate is a liquid at room temperature . The compound should be stored in a dark place, under an inert atmosphere, at a temperature of 2-8°C .Scientific Research Applications
Chemical Synthesis
“Tert-butyl 4-amino-2,2-dimethylpiperidine-1-carboxylate” is a chemical compound with the CAS Number: 1361396-89-5 . It’s used in various chemical synthesis processes due to its unique structure and properties .
Intermediate in Preparation of Sulfenamides
It’s structurally similar to tert-butylamine, which is used as an intermediate in the preparation of sulfenamides . Sulfenamides are important in the rubber industry as they modify the rate of vulcanization of rubber .
Material Science Research
This compound could potentially be used in material science research. Its unique structure and properties might make it suitable for the synthesis of new materials or the modification of existing ones .
Safety and Handling
This compound has a safety classification of GHS07, with hazard statements H302-H315-H319-H335 . This information is crucial for researchers handling this compound in a laboratory setting .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell .
properties
IUPAC Name |
tert-butyl 4-amino-2,2-dimethylpiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-6-9(13)8-12(14,4)5/h9H,6-8,13H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEDCFYKXFOXJOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CCN1C(=O)OC(C)(C)C)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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